molecular formula C19H24ClNO3 B8303353 2-(alpha-(o-Methoxyphenoxy)benzyl)-4-methylmorpholine hydrochloride

2-(alpha-(o-Methoxyphenoxy)benzyl)-4-methylmorpholine hydrochloride

Cat. No.: B8303353
M. Wt: 349.8 g/mol
InChI Key: GCAKDGHJDOUSJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(alpha-(o-Methoxyphenoxy)benzyl)-4-methylmorpholine hydrochloride is a useful research compound. Its molecular formula is C19H24ClNO3 and its molecular weight is 349.8 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H24ClNO3

Molecular Weight

349.8 g/mol

IUPAC Name

2-[(2-methoxyphenoxy)-phenylmethyl]-4-methylmorpholine;hydrochloride

InChI

InChI=1S/C19H23NO3.ClH/c1-20-12-13-22-18(14-20)19(15-8-4-3-5-9-15)23-17-11-7-6-10-16(17)21-2;/h3-11,18-19H,12-14H2,1-2H3;1H

InChI Key

GCAKDGHJDOUSJC-UHFFFAOYSA-N

Canonical SMILES

CN1CCOC(C1)C(C2=CC=CC=C2)OC3=CC=CC=C3OC.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6.8 g of 2-[α-(2-methoxyphenoxy)-benzyl]-4-methyl-morpholin-3,5-dione in 40 ml of anhydrous tetrahydrofuran was added dropwise under stirring to a suspension of lithium aluminium hydride (1.9 g) in 35 ml of THF. The mixture was refluxed under stirring for 6 hours. Dropwise addition was then made at 0°-5° C. of 4.1 ml of 23% HCl and the whole was stirred at room temperature for 2 hours. The suspended solid was filtered and washed several times with THF. The combined filtrates were evaporated to dryness under reduced pressure. The residue was taken up with ethyl ether and 4 ml of 18% methanolic HCl was added. The amorphous hydrochloride precipitated which was washed several times with fresh ethyl ether. By filtration there was obtained 5.8 g of 2-[α-(2-methoxyphenoxy)-benzyl]-4-methyl-morpholine hydrochloride, melting point 67°-90° C. Yield 84%.
Name
2-[α-(2-methoxyphenoxy)-benzyl]-4-methyl-morpholin-3,5-dione
Quantity
6.8 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
1.9 g
Type
reactant
Reaction Step Two
Name
Quantity
35 mL
Type
solvent
Reaction Step Two
Name
Quantity
4.1 mL
Type
reactant
Reaction Step Three

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